Cas no 159650-65-4 (1,3-Propanediaminium,N1-(3-bromopropyl)-N1,N1,N3,N3,N3-pentamethyl-, bromide (1:2))
159650-65-4 structure
Product Name:1,3-Propanediaminium,N1-(3-bromopropyl)-N1,N1,N3,N3,N3-pentamethyl-, bromide (1:2)
CAS No:159650-65-4
MF:C11H27Br3N2
MW:427.057481050491
CID:140848
PubChem ID:3081339
Update Time:2025-04-19
1,3-Propanediaminium,N1-(3-bromopropyl)-N1,N1,N3,N3,N3-pentamethyl-, bromide (1:2) Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediaminium,N1-(3-bromopropyl)-N1,N1,N3,N3,N3-pentamethyl-, bromide (1:2)
- 3-bromopropyl-dimethyl-[3-(trimethylazaniumyl)propyl]azanium,dibromide
- 1,3-Propanediaminium, N-(3-bromopropyl)-N,N,N',N',N'-pentamethyl-, dibromide
- AC1MIWQF
- N-(3-Bromopropyl)-N,N,N',N',N'-pentamethyl-1,3-propanediaminium dibromide
- N-(3-Bromopropyl)-N,N,N'N',N'-pentamethyl-1,3-propanediammonium
- Tap2-1,3-propanedi(ammonium bromide)
- Tap2-Br
- DTXSID90936147
- N~1~-(3-Bromopropyl)-N~1~,N~1~,N~3~,N~3~,N~3~-pentamethylpropane-1,3-bis(aminium) dibromide
- 159650-65-4
- 3-bromopropyl-dimethyl-[3-(trimethylazaniumyl)propyl]azanium;dibromide
-
- Inchi: 1S/C11H27BrN2.2BrH/c1-13(2,3)9-7-11-14(4,5)10-6-8-12;;/h6-11H2,1-5H3;2*1H/q+2;;/p-2
- InChI Key: XEIMZVIKPOLJES-UHFFFAOYSA-L
- SMILES: BrCCC[N+](C)(C)CCC[N+](C)(C)C.[Br-].[Br-]
Computed Properties
- Exact Mass: 396.7611
- Monoisotopic Mass: 423.972
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 150
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: g/cm3
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 0
1,3-Propanediaminium,N1-(3-bromopropyl)-N1,N1,N3,N3,N3-pentamethyl-, bromide (1:2) Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
159650-65-4 (1,3-Propanediaminium,N1-(3-bromopropyl)-N1,N1,N3,N3,N3-pentamethyl-, bromide (1:2)) Related Products
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